Cas no 1356542-84-1 (2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid)

• Product Name: 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid
• CAS No: 1356542-84-1
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5042635
• Update Time: 2025-10-30

2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-((tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid
• 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-1-yl]pyridine-4-carboxylic acid
• 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid

• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(22)18-12-5-4-8-19(10-12)13-9-11(14(20)21)6-7-17-13/h6-7,9,12H,4-5,8,10H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： JHLTWDMPGNWSKT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(C2C=C(C(=O)O)C=CN=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid

Introduction to 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid (CAS No. 1356542-84-1)

2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1356542-84-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring and an isonicotinic acid moiety. The presence of a tert-butoxycarbonyl (Boc) group further enhances its utility as a synthetic intermediate, particularly in the development of biologically active agents.

The structural design of 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid reflects a deliberate approach to modulate physicochemical properties such as solubility, stability, and metabolic clearance. These attributes are critical in determining the compound's suitability for further derivatization and potential therapeutic applications. The isonicotinic acid component, in particular, is well-known for its role in the synthesis of antibiotics and anti-inflammatory agents, underscoring the compound's relevance in drug discovery efforts.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel pharmacophores. 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid has been employed in virtual screening campaigns to identify potential inhibitors of enzymes implicated in various diseases. Its unique structural features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The Boc-protected amine group provides a stable handle for further functionalization, allowing chemists to explore diverse chemical spaces. This flexibility has been leveraged in the synthesis of protease inhibitors, kinase inhibitors, and other targeted therapies. The piperidine ring, a common motif in bioactive molecules, contributes to favorable pharmacokinetic properties, including improved oral bioavailability and reduced toxicity.

Recent studies have highlighted the potential of 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid in addressing unmet medical needs. For instance, researchers have investigated its derivatives as candidates for treating neurological disorders characterized by aberrant protein aggregation. The compound's ability to interact with specific amino acid residues in target proteins suggests its utility in modulating protein-protein interactions or enzyme activity. Such interactions are often disrupted in conditions like Alzheimer's disease or Parkinson's disease, making this compound a promising candidate for further exploration.

The synthesis of 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the Boc group is typically achieved through carbodiimide coupling reactions, ensuring high regioselectivity and yield. Subsequent functionalization at the piperidine nitrogen and carboxylic acid terminus allows for fine-tuning of physicochemical properties. This synthetic strategy has been optimized to minimize side reactions and maximize scalability, ensuring that sufficient quantities of the compound are available for preclinical studies.

In conclusion, 2-(3-((Tert-butoxycarbonyl)amino)piperidin-1-yl)isonicotinic acid (CAS No. 1356542-84-1) represents a valuable asset in pharmaceutical research due to its structural complexity and synthetic tractability. Its potential applications span multiple therapeutic areas, including oncology, neurology, and inflammation. As computational methods continue to evolve, the role of this compound as a scaffold for drug discovery is expected to expand further. Ongoing investigations into its derivatives promise to yield novel therapeutics that address critical unmet medical needs.